2-(8-(mesitylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid

• IUPAC Name: 2-[1,3-dimethyl-2,6-dioxo-8-(2,4,6-trimethylanilino)purin-7-yl]acetic acid
• InChI: InChI=1S/C18H21N5O4/c1-9-6-10(2)13(11(3)7-9)19-17-20-15-14(23(17)8-12(24)25)16(26)22(5)18(27)21(15)4/h6-7H,8H2,1-5H3,(H,19,20)(H,24,25)
• InChI Key: FSVZGDSKUUKRHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC2=NC3=C(N2CC(=O)O)C(=O)N(C(=O)N3C)C)C
• Molecular Formula: C18H21N5O4
• Molecular Weight: 371.4 g/mol
• CAS No.: 1021125-96-1

Description

2-(8-(mesitylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid is a useful research compound. Its molecular formula is C18H21N5O4 and its molecular weight is 371.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

One area of research focuses on the synthesis and transformations of related compounds. For example, Ethyl (Z)-2-(2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)-3-(dimethylamino)propenoate, a compound with some structural similarities, has been synthesized and subjected to various reactions to produce amino-substituted products and fused pyrimidinones, among others (Bevk et al., 2001). This indicates a broader interest in the chemical properties and reactivity of such compounds.

Biomedical Research

In biomedical research, compounds structurally related to 2-(8-(mesitylamino)-1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid have been investigated. For instance, studies on purine derivatives with an acetic acid moiety have demonstrated their safety in human keratinocytes, suggesting potential biomedical applications (Wójcik-Pszczoła et al., 2017).

Crystallography and Molecular Structure

Research in crystallography has involved the synthesis and analysis of compounds like 7-(5-Carboxypentyl)-1,3-dimethylxanthine monohydrate, closely related in structure, to understand their molecular and crystal structure (Carvalho et al., 2007). These studies contribute to a deeper understanding of the physical and chemical properties of such compounds.

Pharmaceutical Applications

The pharmaceutical potential of related compounds has been explored, particularly in the development of analgesic agents. For example, research has focused on the analgesic activity of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, indicating the scope for developing new therapeutic agents (Zygmunt et al., 2015).